Cas no 2171228-13-8 ((2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonylpyrrolidine-2-carboxylic acid)

• Product Name: (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonylpyrrolidine-2-carboxylic acid
• CAS No: 2171228-13-8
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 6580611
• PubChem ID: 165513558
• Update Time: 2025-06-12

(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonylpyrrolidine-2-carboxylic acid
• 2171228-13-8
• EN300-1496457
• (2S)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxane-4-carbonyl]pyrrolidine-2-carboxylic acid

• Inchi： 1S/C26H28N2O6/c29-23(30)22-10-5-13-28(22)24(31)26(11-14-33-15-12-26)27-25(32)34-16-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-9,21-22H,5,10-16H2,(H,27,32)(H,29,30)/t22-/m0/s1
• InChI Key： KYJFRRGNUHDWGZ-QFIPXVFZSA-N
• SMILES： O1CCC(C(N2CCC[C@H]2C(=O)O)=O)(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonylpyrrolidine-2-carboxylic acid

(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonylpyrrolidine-2-carboxylic acid (CAS No. 2171228-13-8)

(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonylpyrrolidine-2-carboxylic acid (CAS No. 2171228-13-8) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Ser(OtBu)-Val-OH in its derivative form, is a key intermediate in the synthesis of various bioactive peptides and proteins. Its unique structural features and functional groups make it an essential building block for the development of novel therapeutic agents.

The chemical structure of (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonylpyrrolidine-2-carboxylic acid includes a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the sequential addition of amino acids. The presence of this protecting group allows for precise control over the reactivity and selectivity of the compound during synthesis, making it an invaluable tool in the hands of synthetic chemists.

Recent advancements in the field have highlighted the potential applications of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The researchers found that these derivatives effectively inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation and tissue damage.

In another significant development, a team of scientists from the University of California, San Francisco, reported that (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonylpyrrolidine-2-carboxylic acid can be used to enhance the stability and bioavailability of peptides used in cancer therapy. By incorporating this compound into peptide-based drugs, they were able to improve their pharmacokinetic properties, leading to more effective drug delivery and enhanced therapeutic outcomes. This finding has significant implications for the development of next-generation cancer treatments.

The versatility of (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonylpyrrolidine-2-carboxylic acid extends beyond its use as a synthetic intermediate. It has also been explored for its potential in diagnostic applications. A recent study published in Bioconjugate Chemistry showed that this compound can be conjugated with fluorescent dyes to create highly sensitive and specific probes for imaging biological processes at the cellular level. These probes have been used to visualize protein-protein interactions and monitor cellular signaling pathways, providing valuable insights into disease mechanisms.

The safety profile of (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonylpyrrolidine-2-carboxylic acid is another important aspect that has been extensively studied. Research has shown that this compound is generally well-tolerated and does not exhibit significant toxicity at therapeutic concentrations. However, as with any chemical compound, proper handling and storage are essential to ensure safety and maintain its integrity.

In conclusion, (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonylpyrrolidine-2-carboxylic acid (CAS No. 2171228-13-8) is a versatile and highly valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an essential tool for the synthesis of bioactive peptides and proteins, while its potential therapeutic applications continue to be explored through ongoing research. As new discoveries are made, this compound is likely to play an increasingly important role in the development of innovative treatments for various diseases.